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Compound of Interest

Compound Name: Methyl ricinelaidate

Cat. No.: B3183214 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as Methyl ricinelaidate. While specific

safety data for Methyl ricinelaidate is not readily available, it is the trans-isomer of Methyl

ricinoleate. Therefore, the safety protocols for Methyl ricinoleate can be considered highly

relevant and applicable. This document provides a comprehensive guide to the personal

protective equipment (PPE), handling, disposal, and emergency procedures for Methyl
ricinelaidate, drawing upon the safety data for its cis-isomer, Methyl ricinoleate.

Personal Protective Equipment (PPE) Requirements
A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety

when handling Methyl ricinelaidate.
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PPE Category Specification

Eye and Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US) are

mandatory. A face shield may be required for

splash hazards.[1][2]

Hand Protection

Chemical-impermeable gloves that comply with

EU Directive 89/686/EEC and the standard EN

374 should be used. Gloves must be inspected

for integrity before each use.[1]

Skin and Body Protection

Fire/flame resistant and impervious clothing is

required. In some situations, protective boots

may be necessary.[1][2]

Respiratory Protection

A full-face respirator or a vapor respirator should

be used if exposure limits are exceeded or if

irritation or other symptoms are experienced. A

NIOSH-approved N95 dust mask may also be

suitable in certain conditions.

Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is a prerequisite for safe

handling.

Physical and Chemical Data for Methyl Ricinoleate

Property Value

Physical State Liquid

Color Colorless to pale yellow

Melting Point/Freezing Point 171°C (lit.)

Boiling Point 84°C at 22 mmHg (lit.)

Flash Point > 200 °C / > 392 °F

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/msds/methyl-ricinoleate.pdf
https://www.tcichemicals.com/BE/en/sds/R0029_EU_6N.pdf
https://www.chemicalbook.com/msds/methyl-ricinoleate.pdf
https://www.chemicalbook.com/msds/methyl-ricinoleate.pdf
https://www.tcichemicals.com/BE/en/sds/R0029_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Operating Procedure for Handling Methyl
Ricinelaidate
Adherence to a standard operating procedure (SOP) is critical for the consistent and safe

handling of chemicals.
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Standard Operating Procedure for Handling Methyl Ricinelaidate

Preparation

Handling

Storage

Waste Disposal

Review Safety Data Sheet

Ensure proper ventilation

Don appropriate PPE

Use non-sparking tools

Avoid contact with skin and eyes

Prevent aerosol formation

Store in a tightly closed container

Keep in a cool, dry, well-ventilated area

Collect waste in a suitable, closed container

Dispose of via a licensed chemical destruction plant

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Methyl Ricinelaidate.
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Emergency Procedures: Spill Response Protocol
In the event of a chemical spill, a clear and practiced response plan is essential to mitigate

risks.
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Methyl Ricinelaidate Spill Response Protocol

Initial Response

Containment & Cleanup

Disposal

Evacuate personnel to a safe area

Remove all ignition sources

Ensure adequate ventilation

Wear appropriate PPE

Prevent spill from entering drains

Absorb with inert material (sand, earth)

Collect absorbed material into a suitable container

Dispose of in accordance with regulations

Click to download full resolution via product page

Caption: Methyl Ricinelaidate Spill Response Protocol.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure.

First Aid Procedures for Methyl Ricinelaidate Exposure

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water.

Eye Contact

Rinse the eyes with pure water for at least 15

minutes, holding the eyelids open. Seek medical

attention.

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.

Handling and Disposal Plan
Handling:

Always work in a well-ventilated area to avoid the formation of dust and aerosols.

Employ non-sparking tools and take measures to prevent electrostatic discharge.

Avoid all contact with skin and eyes.

Practice good industrial hygiene, including washing hands after handling and changing

contaminated clothing.
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Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store separately from foodstuff containers and incompatible materials.

Disposal:

Waste material should be disposed of by a licensed chemical destruction facility or through

controlled incineration with flue gas scrubbing.

Do not allow the chemical to enter drains or sewer systems.

Contaminated packaging should be triple-rinsed (or equivalent) before recycling or

reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of it in

a sanitary landfill. Combustible packaging materials may be incinerated under controlled

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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